2-(pyrrolidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 2-pyrrolidin-1-yl-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C9H10N4OS/c14-8-6-7(10-5-11-8)12-9(15-6)13-3-1-2-4-13/h5H,1-4H2,(H,10,11,14)
• InChI Key: RZTQBKFTKCSRLE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=O)NC=N3
• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol
• CAS RN: 99967-86-9

Description

“2-(pyrrolidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one” is a compound with the molecular weight of 222.27. It has been evaluated as an anticancer agent, with some compounds demonstrating potent cytotoxicity and topoisomerase I inhibitory activity.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10N4OS/c14-8-6-7(10-5-11-8)12-9(15-6)13-3-1-2-4-13/h5H,1-4H2,(H,10,11,14).

Chemical Reactions Analysis

This compound has been evaluated as an anticancer agent, with some compounds demonstrating potent cytotoxicity and topoisomerase I inhibitory activity. The possible binding modes with the topoisomerase I/DNA complex were proposed based on molecular docking results.

Physical And Chemical Properties Analysis

This compound has a melting point of 340-341 degrees. It is a solid at room temperature.

Scientific Research Applications

Cognitive Disorders

• A study led by Verhoest et al. (2012) developed a novel PDE9A inhibitor using parallel synthetic chemistry and structure-based drug design, which showed promise in treating cognitive disorders. This compound, closely related to "2-(pyrrolidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one", demonstrated procognitive activity in rodent models and was well tolerated in human clinical trials (Verhoest et al., 2012).

Antimicrobial Properties

• Devani et al. (1977) synthesized 4-amino-5-substituted thiazole-2(3H)-thiones and thiazolo(4,5-d)pyrimidin-7(6H)-one-2(3H)-thiones, which exhibited significant antimicrobial properties (Devani et al., 1977).
• Another study by Rinaldi et al. (1993) evaluated compounds like thiazolo[3,2-a][1,2,5]thiadiazolo[3,4-d]pyrimidine for antimicrobial and antimycotic activity, although they did not show significant results (Rinaldi et al., 1993).

Potential Anticancer Agents

• Selvam et al. (2012) conducted a study on thiazolopyrimidines, focusing on their potential as anticancer agents. They synthesized a series of 2-(substituted benzylidene)-7-(4-fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives and found significant anticancer activity in some of these compounds (Selvam et al., 2012).

Additional Applications

• Various other studies have synthesized and evaluated thiazolo[4,5-d]pyrimidines and related compounds for different biological activities, including anti-inflammatory, antioxidant, and potential use as plant growth stimulants (Chaban et al., 2019), (Pivazyan et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound is mitotic serine/threonine kinases . These kinases play a crucial role in regulating cell cycle progression. During mitosis, they associate with the centrosome and spindle microtubules, influencing critical cellular processes .

Mode of Action

The compound interacts with mitotic kinases, likely through an initial oxidative coupling process. This coupling, possibly involving copper acetylide, leads to transmetalation and an intramolecular cyclization. The end result is the formation of a fused heterocycle, which affects downstream cellular events .

Biochemical Pathways

The affected pathways include those related to cell division, mitosis, and cell cycle checkpoints. By modulating mitotic kinases, this compound impacts the precise orchestration of cell division, ensuring accurate chromosome segregation and cell proliferation .

Action Environment

Environmental factors, such as pH, temperature, and co-administered drugs, can influence the compound’s stability and efficacy. Proper storage conditions and drug interactions are crucial for maintaining its therapeutic benefits.

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The development of novel TopI inhibitors aimed to overcome defects such as chemical instability, dose-limiting toxicity, and drug resistance has achieved considerable interest. Fused thiazoles, in particular, thiazolo[4,5-d]pyrimidin-7(6H)-ones, are interesting heterocycles for the purpose of drug discovery.